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Compound of Interest

Compound Name: ONO-2920632

Cat. No.: B15584713 Get Quote

For Immediate Use by Laboratory Professionals

This document provides critical safety and logistical information for the proper disposal of the

research compound ONO-2920632. Adherence to these procedures is essential to ensure the

safety of laboratory personnel and to maintain compliance with environmental regulations.

ONO-2920632 is an orally active and central nervous system (CNS)-penetrant TREK activator

intended for research use only.

I. Chemical and Physical Properties
A summary of the key physical and chemical properties of ONO-2920632 is provided below.

This information is critical for a comprehensive understanding of the compound's

characteristics for safe handling and disposal.
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Property Value

Chemical Name ONO-2920632

Synonyms VU6011887

CAS Number 2230296-66-7

Molecular Formula C₁₅H₁₀F₄N₄O₂

Molecular Weight 354.26 g/mol

Appearance Solid

Storage Temperature Recommended: -20°C

II. Personal Protective Equipment (PPE) and
Handling
Before handling ONO-2920632, all personnel must be equipped with the appropriate personal

protective equipment.

Required PPE:

Eye Protection: Safety goggles with side-shields.

Hand Protection: Impervious protective gloves.

Body Protection: Laboratory coat or other impervious clothing.

Respiratory Protection: A suitable respirator should be used, especially in areas with

inadequate ventilation.

Handling Precautions:

Avoid inhalation of dust or fumes.

Prevent contact with skin and eyes.

Do not eat, drink, or smoke in areas where the compound is handled.
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Ensure adequate ventilation and use in a well-ventilated area, such as a chemical fume

hood.

Wash hands thoroughly after handling.

III. Step-by-Step Disposal Procedures
The disposal of ONO-2920632 and its containers must be conducted in accordance with local,

state, and federal regulations. The following is a step-by-step guide for its proper disposal:

Waste Identification and Segregation:

Characterize the waste stream containing ONO-2920632. This includes the compound

itself, any contaminated labware (e.g., vials, pipette tips), and solutions.

Segregate the waste into appropriate, clearly labeled containers. Do not mix with

incompatible waste materials.

Containerization:

Use chemically resistant, leak-proof containers for all ONO-2920632 waste.

Ensure containers are sealed and properly labeled with the chemical name ("ONO-
2920632"), CAS number (2230296-66-7), and any associated hazard warnings.

Disposal of Unused Product:

Unused or surplus ONO-2920632 should be disposed of through a licensed professional

waste disposal service.

Do not attempt to dispose of the solid compound directly into the trash or down the drain.

Disposal of Contaminated Materials:

All disposable labware and materials that have come into contact with ONO-2920632
should be considered chemical waste.

Place these materials in a designated, labeled hazardous waste container.
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Decontamination of Reusable Labware:

Thoroughly decontaminate any reusable labware that has been in contact with ONO-
2920632 using an appropriate solvent and cleaning procedure.

Collect the rinsate and dispose of it as hazardous waste.

IV. Spill and Emergency Procedures
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the affected area.

Ventilate: Ensure the area is well-ventilated.

Containment: Wearing appropriate PPE, contain the spill using an inert absorbent material.

Collection: Carefully collect the absorbed material and place it into a sealed, labeled

container for hazardous waste disposal.

Decontamination: Clean the spill area thoroughly with an appropriate solvent and

decontaminating agent.

V. Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of ONO-
2920632 and associated materials.
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Caption: Disposal workflow for ONO-2920632.

Disclaimer: This document provides guidance based on available information for a research

chemical. Always consult your institution's Environmental Health and Safety (EHS) department

for specific disposal policies and procedures, and refer to the full Safety Data Sheet (SDS) for

complete safety information.
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To cite this document: BenchChem. [ONO-2920632: Essential Procedures for Safe Disposal
and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584713#ono-2920632-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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